Cas no 684249-28-3 (3-Cyano-4-ethylbenzoic acid)

• Product Name: 3-Cyano-4-ethylbenzoic acid
• CAS No: 684249-28-3
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 5057340
• PubChem ID: 57935821
• Update Time: 2025-10-30

3-Cyano-4-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyano-4-ethylbenzoic acid
• 3-cyano-4-ethyl-benzoic acid
• 3-Cyano-4-ethyl benzoic acid
• Z1695906872
• 3-Cyano-4-ethylbenzoic acid

• Inchi： 1S/C10H9NO2/c1-2-7-3-4-8(10(12)13)5-9(7)6-11/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： JPLFPDDKQRJMSH-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C#N)C=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 2
• Topological Polar Surface Area: 61.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-Cyano-4-ethylbenzoic acid

3-Cyano-4-ethylbenzoic Acid: An Overview of CAS No. 684249-28-3

3-Cyano-4-ethylbenzoic acid (CAS No. 684249-28-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring structure with a cyano group and an ethyl substituent, making it a valuable building block for the synthesis of more complex molecules.

The molecular formula of 3-Cyano-4-ethylbenzoic acid is C₁₀H₉NO₂, and its molecular weight is approximately 179.18 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it an attractive candidate for a wide range of applications.

In the realm of pharmaceutical research, 3-Cyano-4-ethylbenzoic acid has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have explored its potential as a precursor for the development of anti-inflammatory agents, anticancer drugs, and other therapeutic compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of derivatives from 3-Cyano-4-ethylbenzoic acid, which exhibited potent anti-inflammatory activity in vitro and in vivo models.

The cyano group in 3-Cyano-4-ethylbenzoic acid can be readily converted into various functional groups through well-established chemical transformations. This versatility makes it an ideal starting material for the preparation of diverse bioactive molecules. For example, researchers at the University of California, Los Angeles (UCLA) have utilized 3-Cyano-4-ethylbenzoic acid to synthesize novel inhibitors of protein-protein interactions, which are crucial for many biological processes and disease mechanisms.

In addition to its pharmaceutical applications, 3-Cyano-4-ethylbenzoic acid has also found use in materials science. Its aromatic structure and functional groups make it suitable for the development of advanced materials with tailored properties. A study published in the Journal of Materials Chemistry A in 2020 described the use of 3-Cyano-4-ethylbenzoic acid-derived polymers as efficient catalysts for carbon dioxide capture and conversion processes. These polymers exhibited high selectivity and stability under harsh conditions, making them promising candidates for environmental applications.

The synthetic accessibility of 3-Cyano-4-ethylbenzoic acid has been well-documented in the literature. Various methods have been developed to prepare this compound efficiently on both laboratory and industrial scales. One common approach involves the reaction of 4-bromoacetophenone with ethyl acrylonitrile followed by hydrolysis to form the carboxylic acid. Another method involves the direct arylation of cyanoacetic acid with 1-bromo-4-chlorobenzene using palladium-catalyzed coupling reactions.

The safety profile of 3-Cyano-4-ethylbenzoic acid is an important consideration for its practical applications. While it is generally considered safe to handle under proper laboratory conditions, appropriate personal protective equipment (PPE) should be used to minimize exposure risks. The compound should be stored in a cool, dry place away from incompatible materials to ensure stability and prevent degradation.

In conclusion, CAS No. 684249-28-3, or 3-Cyano-4-ethylbenzoic acid, is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and chemists working on the development of new drugs, advanced materials, and innovative chemical processes. As ongoing research continues to uncover new applications and properties, the importance of this compound is likely to grow even further.